1-TETRADECENE

• CAS No.: 1120-36-1
• Product Name: 1-TETRADECENE
• Molecular Formula: C14H28; CH3(CH2)11CH=CH2; C14H28
• Molecular Weight: 196.37 g/mol
• IUPAC Name: tetradec-1-ene
• Standard InChI: InChI=1S/C14H28/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3H,1,4-14H2,2H3
• Standard InChIKey: HFDVRLIODXPAHB-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC=C
• Canonical SMILES: CCCCCCCCCCCCC=C
• Boiling Point: 484 °F at 760 mm Hg (USCG, 1999); 233.0 °C; 232-234 °C @ 760 MM HG; 252 °C
• Colorform: COLORLESS LIQUID
• Density: 0.771 at 68 °F (USCG, 1999); 0.7745 @ 20 °C/4 °C; Relative density (water = 1): 0.8
• Flash Point: 230 °F (USCG, 1999); 230 °F (110 °C) (CLOSED CUP); 107 °C c.c.
• Melting Point: 8.8 °F (USCG, 1999); -12.0 °C; -12 °C
• Physical Description: Watery liquid; colorless; mild pleasant odor. Floats on water. (USCG, 1999); Liquid; COLOURLESS LIQUID.
• Description: 1-tetradecene is an unbranched fourteen-carbon alkene with one double bond between C-1 and C-2.; Watery liquid; colorless; mild pleasant odor. Floats on water. (USCG, 1999); , also known as alpha-tetradecene or N-tetradec-1-ene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Outside of the human body, can be found in safflower. This makes a potential biomarker for the consumption of this food product.
• Solubility: SOL IN ETHANOL, ETHER, BENZENE; Water solubility= 4.0X10-4 mg/l at 25 °C (est); Solubility in water: none
• Vapor Density: 6.78 (Air=1); Relative vapor density (air = 1): 6.78
• Vapor Pressure: 4.55 mm Hg at 220 °F (USCG, 1999); 0.01 mmHg; 1.5X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 2
• PubChem Compound: 14260
• Last Modified: Nov 11 2021